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Compound of Interest

Compound Name: Ammonium rhodanide

Cat. No.: B8810867 Get Quote

Ammonium Rhodanide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

ammonium rhodanide, more commonly known as ammonium thiocyanate (NH₄SCN). This

document includes key quantitative data, detailed experimental protocols for property

determination, and visual representations of its synthesis and analytical applications.

Physical Properties
Ammonium thiocyanate is a colorless, hygroscopic crystalline solid. It is known for its high

solubility in water, a process that is notably endothermic, causing a significant decrease in

temperature upon dissolution.[1][2]

Table 1: Quantitative Physical Properties of Ammonium Thiocyanate
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Property Value Reference(s)

Molecular Formula NH₄SCN [3]

Molecular Weight 76.12 g/mol [4]

Appearance
Colorless, glossy monoclinic or

columnar crystals
[1][5]

Melting Point
Approximately 149.6 °C

(decomposes at 170 °C)
[1][5]

Density 1.306 g/cm³ [1]

Solubility in Water 1600 g/L at 20 °C [3]

pH (5% aqueous solution) 4.0 - 6.0 [3]

Chemical Properties
Ammonium thiocyanate exhibits a range of chemical behaviors, making it a versatile reagent in

various chemical applications.

Thermal Decomposition: Upon heating, ammonium thiocyanate isomerizes to form thiourea.

[6] At higher temperatures (around 170 °C), it decomposes into ammonia and other products.

[1]

Hygroscopicity: The compound readily absorbs moisture from the air and should be stored in

a sealed container.[1]

Reaction with Iron(III) Ions: In the presence of ferric (Fe³⁺) ions, ammonium thiocyanate

forms a blood-red colored complex, ferric thiocyanate. This reaction is highly sensitive and is

a classical qualitative test for the presence of Fe³⁺ ions.[1] It does not react with ferrous

(Fe²⁺) salts.[1]

Acidity: An aqueous solution of ammonium thiocyanate is weakly acidic.[1]

Synthesis: A common industrial method for the synthesis of ammonium thiocyanate involves

the reaction of carbon disulfide with aqueous ammonia. This reaction proceeds through an
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ammonium dithiocarbamate intermediate, which then decomposes upon heating to yield

ammonium thiocyanate and hydrogen sulfide.[6]

Experimental Protocols
Assay of Ammonium Thiocyanate (Argentometric
Titration)
This method determines the purity of ammonium thiocyanate by titration with a standardized

solution of silver nitrate.

Principle: Thiocyanate ions react with silver ions in a 1:1 stoichiometric ratio to form a

precipitate of silver thiocyanate. The endpoint of the titration is detected using a ferric

ammonium sulfate indicator, which forms a red-colored complex with the first excess of

thiocyanate ions.

Procedure:

Accurately weigh approximately 0.3 g of ammonium thiocyanate and dissolve it in 50 mL of

water.

Add 2 mL of nitric acid to the solution.

Add 2 mL of ferric ammonium sulfate solution as an indicator.

Titrate the solution with a standardized 0.1 M silver nitrate solution.

The endpoint is reached upon the first appearance of a persistent red-brown color.

The percentage of ammonium thiocyanate can be calculated from the volume of silver nitrate

solution used. Each mL of 0.1 M silver nitrate is equivalent to 0.007612 g of NH₄SCN.[7]

Determination of Melting Point (Capillary Method)
This standard method is used to determine the melting point of a crystalline solid.

Principle: A small, finely powdered sample of the substance is heated in a capillary tube at a

controlled rate. The temperature at which the substance is observed to melt is recorded as the
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melting point. Pure crystalline substances have a sharp melting point, while impurities will

typically broaden the melting range and lower the melting point.[6]

Procedure:

Ensure the ammonium thiocyanate sample is finely powdered and completely dry.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in a melting point apparatus.

Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

Record the temperature at which the first liquid appears and the temperature at which the

last solid particle melts. This range is the melting point of the sample.[5][8]

Determination of Solubility (Shake-Flask Method)
This is a widely used method for determining the equilibrium solubility of a solid in a solvent.

Principle: An excess amount of the solid solute is agitated in a solvent for a prolonged period

until equilibrium is reached. The concentration of the dissolved solute in the saturated solution

is then determined analytically.

Procedure:

Add an excess amount of ammonium thiocyanate to a known volume of deionized water in a

flask with a stopper.

Seal the flask and place it in a constant temperature bath (e.g., 20 °C).

Agitate the flask for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

Allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant liquid, ensuring no solid particles are

included. Filtration may be necessary.
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Determine the concentration of ammonium thiocyanate in the sample using a suitable

analytical method, such as titration or spectrophotometry.

Mandatory Visualizations
Synthesis of Ammonium Thiocyanate
The following diagram illustrates the two-step reaction for the synthesis of ammonium

thiocyanate from carbon disulfide and ammonia.

Carbon Disulfide (CS₂)

Ammonium Dithiocarbamate
(NH₂C(=S)SNH₄)

Reaction

Aqueous Ammonia (2 NH₃)

Ammonium Thiocyanate (NH₄SCN)Heating

Hydrogen Sulfide (H₂S)

Click to download full resolution via product page

Synthesis of Ammonium Thiocyanate from Carbon Disulfide and Ammonia.

Qualitative Analysis of Ferric Ions
This diagram outlines the experimental workflow for the qualitative detection of ferric (Fe³⁺)

ions using ammonium thiocyanate.
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Add 1 mL of test solution to a test tube

Acidify with a few drops of dilute nitric acid
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Observe color change
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Workflow for the Qualitative Detection of Ferric (Fe³⁺) Ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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